Cas no 2227742-68-7 ((1R)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol)

• Product Name: (1R)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol
• CAS No: 2227742-68-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6423105
• PubChem ID: 96762401
• Update Time: 2025-06-24

(1R)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol
• (1R)-2-amino-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-ol
• EN300-1764712
• 2227742-68-7

• Inchi： 1S/C11H13N3O/c12-8-11(15)9-2-4-10(5-3-9)14-7-1-6-13-14/h1-7,11,15H,8,12H2/t11-/m0/s1
• InChI Key： LBVPOTWMKIUVQR-NSHDSACASA-N
• SMILES： O[C@@H](CN)C1C=CC(=CC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol

Introduction to (1R)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol (CAS No. 2227742-68-7)

Compound CAS No. 2227742-68-7, specifically identified as (1R)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a pyrazole moiety and an amine functional group in its framework suggests a versatile chemical profile that could be exploited for various biological activities.

The molecular architecture of (1R)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol incorporates a chiral center at the (1R) configuration, which is a critical factor in determining its pharmacological properties. Chiral compounds often exhibit distinct biological responses depending on their stereochemistry, making them of particular interest in drug design. The integration of a phenyl ring with a pyrazole substituent further enhances the compound's complexity, potentially enabling interactions with multiple biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound CAS No. 2227742-68-7 aligns with this trend, as its structure suggests it may possess similar bioactivities. The amine group provides a site for hydrogen bonding interactions, which are crucial for binding to biological receptors, while the pyrazole ring contributes to its stability and reactivity.

In vitro studies have begun to explore the pharmacological potential of (1R)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol. Initial findings indicate that this compound exhibits promising activity against certain enzymatic targets relevant to inflammatory diseases. The pyrazole moiety has been shown to modulate the activity of enzymes such as COX and LOX, which are key players in the inflammatory cascade. Additionally, the phenyl ring may interact with other therapeutic targets, broadening the compound's therapeutic spectrum.

The stereochemical configuration at the (1R) position is particularly noteworthy, as it can significantly influence the compound's efficacy and selectivity. Research has demonstrated that enantiomers of similar molecular structures can exhibit vastly different biological activities. Therefore, the (1R) configuration of (1R)-2-amino-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol is likely to be a critical determinant of its pharmacological profile. Further studies are needed to fully elucidate how this specific stereochemistry affects its interactions with biological targets.

The synthesis of CAS No. 2227742-68-7 presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as asymmetric synthesis and catalytic hydrogenation have been particularly useful in constructing the desired chiral center and functional groups. These synthetic approaches not only highlight the compound's complexity but also showcase the advancements in chemical synthesis that are enabling the development of more sophisticated pharmaceutical agents.

The potential therapeutic applications of (1R)-2-amino-1-4-(1H-pyrazol-1-yI)phenylethan-l -01 are vast and varied. Given its structural features, it may be explored as a lead compound for drugs targeting neurological disorders, cardiovascular diseases, and metabolic conditions. The amine group provides a versatile handle for further derivatization, allowing chemists to modify its properties and optimize its bioactivity. Additionally, the pyrazole ring offers opportunities for designing compounds with enhanced binding affinity and selectivity.

As research continues to uncover new biological targets and mechanisms, compounds like CAS No. 2227742 - 68 - 7 will play an increasingly important role in drug discovery and development. The integration of computational chemistry and high-throughput screening techniques is accelerating the identification of promising candidates for further investigation. These tools are particularly valuable in analyzing complex molecules like (lR)-2-amino-l -4-(lH-pyrazol-l -yl)phenylethan-l -01, providing insights into their interactions with biological systems.

The safety and efficacy of any pharmaceutical agent must be rigorously evaluated before it can be translated into clinical use. Preclinical studies involving CAS No. 2227742 - 68 - 7 are ongoing to assess its toxicity profile and pharmacokinetic properties. These studies are essential for determining appropriate dosing regimens and identifying any potential side effects or adverse reactions. By adhering to stringent regulatory guidelines, researchers can ensure that only safe and effective drugs reach patients in need.

In conclusion, (lR)-2-amino-l -4-(lH-pyrazol-l -yl)phenylethan-l -01 represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential bioactivities. Its synthesis highlights advancements in chemical methodology, while its stereochemistry underscores the importance of enantiopurity in drug design. As research progresses, this compound is poised to contribute significantly to the development of novel therapeutic agents that address unmet medical needs.